N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide

• IUPAC Name: N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]methanesulfonamide
• InChI: InChI=1S/C11H17NO2S2/c1-10-3-5-11(6-4-10)9-15-8-7-12-16(2,13)14/h3-6,12H,7-9H2,1-2H3
• InChI Key: VKKLMZDFHCOJNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNS(=O)(=O)C
• Molecular Formula: C11H17NO2S2
• Molecular Weight: 259.4 g/mol

Description

N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide, also known as MTSES, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfhydryl reagents and is commonly used to modify proteins and other biomolecules. MTSES has been found to have various biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide modifies proteins and other biomolecules by reacting with sulfhydryl groups (-SH) on cysteine residues. The reaction forms a covalent bond between N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide and the sulfhydryl group, resulting in the modification of the protein or biomolecule. This modification can affect the structure, function, and activity of the protein or biomolecule.
Biochemical and Physiological Effects:
N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of ion channels, enzymes, and receptors by modifying their sulfhydryl groups. N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has also been found to affect protein folding and stability by modifying sulfhydryl groups involved in disulfide bond formation. Additionally, N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has been shown to affect the redox state of cells by modifying sulfhydryl groups involved in antioxidant defense mechanisms.

Advantages and Limitations for Lab Experiments

N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has several advantages for lab experiments. It is a relatively small molecule that can easily penetrate cell membranes and react with intracellular sulfhydryl groups. N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide is also stable under physiological conditions, making it suitable for in vivo experiments. However, N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has some limitations. It can react with non-specific sulfhydryl groups, leading to off-target effects. Additionally, the modification of sulfhydryl groups can affect the structure and function of proteins and other biomolecules, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the use of N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide in scientific research. One direction is to develop more specific sulfhydryl reagents that can target specific cysteine residues in proteins and other biomolecules. Another direction is to investigate the effects of N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide on the redox state of cells and its potential as an antioxidant. Additionally, N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide can be used to study the role of sulfhydryl groups in protein-protein interactions and signal transduction pathways. Finally, the use of N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide in drug discovery and development can be explored, as it has the potential to modify the activity of enzymes and receptors involved in disease processes.

Scientific Research Applications

N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has been widely used in scientific research as a sulfhydryl reagent for modifying proteins and other biomolecules. It has been used to study the structure and function of ion channels, enzymes, and receptors. N-{2-[(4-methylbenzyl)thio]ethyl}methanesulfonamide has also been used to investigate the role of sulfhydryl groups in protein folding, stability, and activity.